Cas no 2679941-27-4 (2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid)

• Product Name: 2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid
• CAS No: 2679941-27-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5645788
• PubChem ID: 165917197
• Update Time: 2025-05-20

2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutyl]acetic acid
• EN300-28277677
• 2679941-27-4
• 2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid

• Inchi： 1S/C12H21NO4/c1-7(14)13-9-6-10(17-12(2,3)4)8(9)5-11(15)16/h8-10H,5-6H2,1-4H3,(H,13,14)(H,15,16)/t8-,9+,10-/m1/s1
• InChI Key： CGEIIRZBTJREBE-KXUCPTDWSA-N
• SMILES： O(C(C)(C)C)[C@@H]1C[C@@H]([C@H]1CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid

2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic Acid: A Comprehensive Overview

2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid is a compound with the CAS number 2679941-27-4, representing a highly specialized molecule with significant potential in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable subject for research and development in various scientific disciplines.

The molecular structure of 2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid features a cyclobutane ring system with specific stereochemical configurations at positions 1R, 2R, and 4S. The presence of a tert-butoxy group at position 2 and an acetamide moiety at position 4 introduces distinct electronic and steric properties to the molecule. These features not only enhance its stability but also contribute to its potential as a building block in organic synthesis or as an intermediate in drug discovery processes.

Recent advancements in stereochemistry and asymmetric synthesis have significantly impacted the study of compounds like cyclobutylacetic acid derivatives. Researchers have demonstrated that the stereochemical integrity of such molecules plays a crucial role in their biological activity. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted the importance of maintaining specific configurations (such as 1R, 2R, 4S) to optimize pharmacokinetic properties and bioavailability.

The tert-butoxy group in this compound serves multiple purposes. It acts as a protecting group during synthetic procedures, ensuring the stability of the molecule during various reaction steps. Additionally, its bulky nature can influence the conformational flexibility of the cyclobutane ring, which is critical for interactions with biological targets such as enzymes or receptors. This aspect has been extensively explored in recent studies focusing on tert-butoxy-containing cycloalkanes.

The acetamide moiety at position 4 introduces hydrogen bonding capabilities to the molecule, enhancing its solubility and bioavailability. This feature is particularly advantageous in drug design, where solubility is often a limiting factor. Recent research has emphasized the role of such functional groups in improving the pharmacokinetic profiles of small-molecule drugs.

From a synthetic perspective, cyclobutylacetic acid derivatives are often synthesized via ring-closing metathesis or other olefin-based reactions. The construction of the cyclobutane ring with precise stereochemistry remains a challenging yet rewarding endeavor for organic chemists. Innovations in catalytic asymmetric synthesis have enabled more efficient routes to such compounds, as detailed in recent publications in *Nature Chemistry*.

In terms of applications, tert-butoxy-substituted cyclobutylacetic acids are being explored for their potential in medicinal chemistry. Their unique combination of rigidity (from the cyclobutane ring) and flexibility (from substituent groups) makes them ideal candidates for targeting various biological pathways. For example, ongoing studies are investigating their ability to modulate G-protein coupled receptors (GPCRs), which are key therapeutic targets for numerous diseases.

The stereochemical purity of cyclobutylacetic acid derivatives is another critical factor influencing their utility. As highlighted in recent analytical chemistry literature, advanced techniques such as chiral high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are now being employed to ensure precise characterization of these compounds. This level of scrutiny is essential for both academic research and industrial applications.

Moreover, computational chemistry has played a pivotal role in understanding the properties of tert-butoxy-containing cycloalkanes. Molecular modeling studies have provided insights into their conformational preferences and interaction patterns with biological targets. Such computational approaches complement experimental findings and accelerate drug discovery efforts.

In conclusion, 2-(1R,2R,4S)-2-(tert-butoxy)-4-acetamidocyclobutylacetic acid stands out as a compound with significant potential due to its unique structure and functional groups. Its applications span across organic synthesis, pharmacology, and medicinal chemistry. As research continues to uncover new insights into its properties and uses, this compound will undoubtedly remain at the forefront of scientific innovation.